Cas no 67584-49-0 (N-allyl-1,1,2,2,3,3,4,4,5,5,6,6,7,7,7-pentadecafluoroheptane-1-sulphonamide)

• Product Name: N-allyl-1,1,2,2,3,3,4,4,5,5,6,6,7,7,7-pentadecafluoroheptane-1-sulphonamide
• CAS No: 67584-49-0
• MF: C₁₀H₆F₁₅NO₂S
• MW: 489.201194286346
• CID: 966326
• PubChem ID: 105438
• Update Time: 2025-04-19

N-allyl-1,1,2,2,3,3,4,4,5,5,6,6,7,7,7-pentadecafluoroheptane-1-sulphonamide Chemical and Physical Properties

Names and Identifiers

• N-allyl-1,1,2,2,3,3,4,4,5,5,6,6,7,7,7-pentadecafluoroheptane-1-sulphonamide
• 1,1,2,2,3,3,4,4,5,5,6,6,7,7,7-pentadecafluoro-N-(prop-2-en-1-yl)heptane-1-sulfonamide
• 1,1,2,2,3,3,4,4,5,5,6,6,7,7,7-Pentadecafluoro-N-2-propenyl-1-heptanesulfonamide
• 1-Heptanesulfonamide, 1,1,2,2,3,3,4,4,5,5,6,6,7,7,7-pentadecafluoro-N-2-propen-1-yl-
• 1-Heptanesulfonamide, 1,1,2,2,3,3,4,4,5,5,6,6,7,7,7-pentadecafluoro-N-2-propenyl-
• DTXSID7070501
• NS00011250
• BWDDXILIAIZLEX-UHFFFAOYSA-N
• EINECS 266-726-7
• N-Allyl-perfluoroheptane-1-sulfonamide
• 67584-49-0

• Inchi： 1S/C10H6F15NO2S/c1-2-3-26-29(27,28)10(24,25)8(19,20)6(15,16)4(11,12)5(13,14)7(17,18)9(21,22)23/h2,26H,1,3H2
• InChI Key： BWDDXILIAIZLEX-UHFFFAOYSA-N
• SMILES： S(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(NCC=C)(=O)=O

Computed Properties

• Exact Mass: 488.98798
• Monoisotopic Mass: 488.9879720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 46.17